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Compound of Interest

Compound Name: Rhamnocitrin 3-glucoside

Cat. No.: B15586312

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhamnocitrin 3-glucoside is a flavonoid glycoside found in various medicinal plants. As a
member of the flavonoid family, it exhibits a range of biological activities, including antioxidant
and anti-inflammatory properties. Accurate and reliable quantification of Rhamnocitrin 3-
glucoside in plant extracts, dietary supplements, and pharmaceutical formulations is crucial for
quality control, standardization, and pharmacological studies. This document provides detailed
application notes and protocols for the use of Rhamnocitrin 3-glucoside as a reference
standard in High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), and Thin-Layer
Chromatography (TLC).

Physicochemical Properties of Rhamnocitrin 3-
glucoside Reference Standard

A high-purity reference standard is essential for accurate quantification. The following table
summarizes the key physicochemical properties of Rhamnocitrin 3-glucoside.
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Property Value

5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-3-
Chemical Name [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-ylJoxychromen-4-one

Rhamnocitrin-3-O-3-D-glucopyranoside,

Synonyms .
Kaempferol 7-O-methyl ether 3-O-glucoside

CAS Number 41545-37-3

Molecular Formula C22H22011

Molecular Weight 462.40 g/mol

Appearance Powder

Purity (typical) >98% (HPLC)

Solubility Soluble in DMSO, Pyridine, Methanol, Ethanol

N Store at 2-8°C, protected from light and air. For
Storage Conditions o
long-term storage, freezing is recommended.

Chromatographic Methods and Protocols
High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and quantification of flavonoids. The
following protocol is a general guideline and may require optimization based on the specific
matrix and instrumentation.

Experimental Protocol: HPLC-DAD Analysis
e Instrumentation:

o HPLC system with a quaternary or binary pump, autosampler, column oven, and a Diode
Array Detector (DAD).

o C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 pm).

e Chromatographic Conditions:
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o Mobile Phase A: 0.1% Formic acid in Water

o Mobile Phase B: Acetonitrile

o Gradient Elution:

0-5 min: 10-25% B

5-20 min: 25-50% B

20-25 min: 50-10% B

25-30 min: 10% B (re-equilibration)

o Flow Rate: 1.0 mL/min

o Column Temperature: 30°C

o Injection Volume: 10 pL

[¢]

Detection Wavelength: 265 nm and 350 nm

e Standard and Sample Preparation:

o Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Rhamnocitrin 3-
glucoside reference standard and dissolve in 10 mL of methanol.

o Working Standard Solutions: Prepare a series of dilutions from the stock solution in
methanol to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 pg/mL).

o Sample Preparation: The extraction method will vary depending on the matrix. A general
procedure for plant material involves extraction with methanol or ethanol, followed by
filtration through a 0.45 pm syringe filter before injection.

Workflow for HPLC Analysis
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 To cite this document: BenchChem. [Rhamnocitrin 3-glucoside: Application Notes for
Chromatographic Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586312#rhamnocitrin-3-glucoside-as-a-reference-
standard-for-chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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